Benzo[1,2-c:3,4-c']dithiophene

• IUPAC Name: thieno[3,4-g][2]benzothiole
• InChI: InChI=1S/C10H6S2/c1-2-8-4-12-6-10(8)9-5-11-3-7(1)9/h1-6H
• InChI Key: LEUKYYGLOJHEGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CSC=C2C3=CSC=C31
• Molecular Formula: C10H6S2
• DSSTOX Substance ID: DTXSID30376705
• Molecular Weight: 190.3 g/mol
• CAS RN: 23062-31-9

Description

Synthesis Analysis

BDT can be synthesized through various methods, including cycloaddition reactions , cross-coupling , and cyclization . Researchers have explored strategies to modify the side chains and tune the packing, molecular orientation, and semiconducting properties of BDT derivatives.

Scientific Research Applications

Photovoltaic Properties Benzo[1,2-c:3,4-c']dithiophene (BDT) derivatives exhibit significant potential in photovoltaic applications. They have been utilized in the synthesis of low band gap polymers, displaying promising photovoltaic properties. For instance, certain polymers containing BDT show broad absorption bands and efficient power conversion in solar cells. Their unique electronic and optical properties have been extensively studied, often in the context of organic solar cells (OSCs) (Cao et al., 2012), (Yin et al., 2016).

Bimetal Complexes In the realm of inorganic chemistry, BDT has been used as a bridging ligand in bimetal complexes, which exhibit distinctive redox characteristics. These properties have been explored through spectro-electrochemical and theoretical methods, indicating potential applications in electronics and materials science (Ou et al., 2017).

Dye-Sensitized Solar Cells BDT-based organic dyes have been developed for high-performance dye-sensitized solar cells. These dyes, often used with electron donors and acceptors, demonstrate improved cell performance and efficiency due to their ability to extend absorption wavelengths (Li et al., 2017).